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Compound of Interest

Compound Name: 5-Bromoindole-3-carboxaldehyde

Cat. No.: B1265535

An In-depth Technical Guide on the Physical Properties of 5-Bromoindole-3-carboxaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical characteristics of starting materials and intermediates is
paramount. 5-Bromoindole-3-carboxaldehyde is a key heterocyclic building block utilized in
the synthesis of a wide array of biologically active compounds and functional materials.[1] This
technical guide provides a detailed overview of the physical appearance and associated
properties of 5-Bromoindole-3-carboxaldehyde powder, compiling essential data for
laboratory use.

Physical Appearance and Morphology

5-Bromoindole-3-carboxaldehyde is a solid compound at room temperature.[2][3] It typically
presents as a crystalline powder.[2] The coloration of the powder can vary, which may be
indicative of its purity and storage conditions.[2] Commercial suppliers describe the
appearance with a range of colors, including:

e White to pink to light brown[2][4]
» Off-white[5]
» Beige to brown[2]

e Yellow[1]
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o White or Light Yellow[6]
e White to orange to green[2][7]

This variability underscores the importance of verifying the purity of the material for sensitive
applications.

Physicochemical Data

A summary of key quantitative data for 5-Bromoindole-3-carboxaldehyde is presented below.
These parameters are critical for reaction planning, characterization, and quality control.

Property Value Source(s)
Molecular Formula CoHsBINO [11121141[8]
Molecular Weight 224.05 - 224.06 g/mol [1112113][5][8]
Melting Point 199 - 208 °C [LI21031[41071181191
Boiling Point ~395.6 °C (Predicted) [213105]

Density ~1.727 glcm? (Predicted) [2]15]

Purity >96.0% - >98.0% [L31417108]

Synthesis and Experimental Workflow

5-Bromoindole-3-carboxaldehyde is a synthetic molecule accessible through various organic
reactions.[2] Common strategies involve the formylation of a brominated indole precursor.[2]
The Vilsmeier-Haack reaction, which employs reagents like phosphorus oxychloride (POCIs)
and dimethylformamide (DMF), is a frequently utilized method for introducing the aldehyde
group onto the indole ring.[2]

The following diagram illustrates a conceptual workflow for the synthesis of 5-Bromoindole-3-
carboxaldehyde, representing the logical progression from starting materials to the final
product.
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Conceptual workflow for the synthesis of 5-Bromoindole-3-carboxaldehyde.

Solubility and Handling

The compound exhibits limited solubility in water, a characteristic typical of halogenated
aromatic compounds.[2] Its aromatic indole structure favors solubility in organic solvents.[2]

Handling and Storage:

o Safety: It is classified as an irritant, causing skin and eye irritation, and may cause
respiratory irritation.[8] Standard laboratory personal protective equipment, including gloves,
eye shields, and a dust mask, should be used.[8]

» Storage: Recommended storage conditions are often refrigerated (0-8 °C or 4°C) and under
an inert atmosphere like nitrogen to maintain stability and purity.[1][3]

This guide provides a foundational understanding of the physical characteristics of 5-
Bromoindole-3-carboxaldehyde powder. For specific experimental applications, it is always
recommended to consult the certificate of analysis provided by the supplier for lot-specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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